(3-Methylbut-2-enyl)triphenylphosphonium bromide
Overview
Description
“(3-Methylbut-2-enyl)triphenylphosphonium bromide” is a compound with the CAS Number: 1530-34-3 . It has a molecular weight of 411.32 and its linear formula is C23H24BrP . This compound is useful in organic synthesis .
Synthesis Analysis
One of the synthesis methods involves the reaction of this compound with n-butyllithium in tetrahydrofuran and hexane at -78℃ for 0.5h .
Molecular Structure Analysis
The IUPAC name of this compound is 3-methylbut-2-enyl (triphenyl)phosphanium;bromide . The InChI is InChI=1S/C23H24P.BrH/c1-20(2)18-19-24(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23;/h3-18H,19H2,1-2H3;1H/q+1;/p-1 . The Canonical SMILES is CC(=CCP+(C2=CC=CC=C2)C3=CC=CC=C3)C.[Br-] .
Chemical Reactions Analysis
This compound is used in various scientific research areas. Its unique properties make it useful for studying catalysis, organic synthesis, and biochemistry.
Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It is stored in an inert atmosphere at room temperature .
Scientific Research Applications
Synthesis and Molecular Structures
Synthesis of Retinal Derivatives : (3-Methylbut-2-enyl)triphenylphosphonium bromide is used in the synthesis of retinal derivatives, such as 11-Z-11-methylretinal and 9-Z-11-methylretinal. These molecules are obtained in pure form through specific reduction and purification processes (Dawadi, Verhoeven, & Lugtenburg, 2011).
Preparation of Alkyl Ester Salts : The compound is used in the preparation of pure (3-alkoxycarbonyl-2-oxopropyl)triphenylphosphonium salts. These are derived from alkyl 4-halo-3-oxobutanoates and serve as intermediates in various synthetic pathways (Moorhoff, 1997).
Halogenation Reactions : The compound undergoes halogenation reactions, forming products with added bromine to the double bond. These reactions are significant in the synthesis of various organic compounds (Ovakimyan et al., 2017).
Thermal Decomposition Studies : Research on the thermal decomposition of triphenylphosphonium alkyl ester salts, including those derived from this compound, provides insights into the stability and reactivity of these compounds under different conditions (Castañeda et al., 2008).
Biochemical and Medical Research
Antiproliferative Activity Studies : Some derivatives of this compound have shown potential in antitumor and antiproliferative activities, indicating their relevance in cancer research and therapy (Pisco et al., 2006).
Investigation of Anticholinergic Effects : Phosphonium salts, including those derived from this compound, have been studied for their effects on the cholinergic nervous system in certain biological contexts, such as in the study of Schistosoma mansoni (McAllister et al., 1980).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known to be an electrophilic phosphorus reagent This suggests that it may interact with nucleophilic biomolecules, such as enzymes and proteins, in biochemical reactions
Cellular Effects
Given its electrophilic nature , it may influence cell function by interacting with nucleophilic cellular components. This could potentially impact cell signaling pathways, gene expression, and cellular metabolism. These effects need to be confirmed through experimental studies.
Properties
IUPAC Name |
3-methylbut-2-enyl(triphenyl)phosphanium;bromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24P.BrH/c1-20(2)18-19-24(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23;/h3-18H,19H2,1-2H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTMCNCGWNJMMQS-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C.[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24BrP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30934647 | |
Record name | (3-Methylbut-2-en-1-yl)(triphenyl)phosphanium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30934647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
411.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1530-34-3 | |
Record name | Phosphonium, (3-methyl-2-buten-1-yl)triphenyl-, bromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1530-34-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3-Methylbut-2-enyl)triphenylphosphonium bromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001530343 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1530-34-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=219242 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (3-Methylbut-2-en-1-yl)(triphenyl)phosphanium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30934647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3-methylbut-2-enyl)triphenylphosphonium bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.750 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
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